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Compound of Interest

Compound Name: (+)-Calamenene

Cat. No.: B1251104 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
(+)-Calamenene is a naturally occurring bicyclic sesquiterpenoid, a class of organic

compounds valued for their diverse biological activities. This technical guide provides a

comprehensive overview of the IUPAC nomenclature, Chemical Abstracts Service (CAS)

number, physicochemical properties, and relevant experimental protocols associated with (+)-
Calamenene. The information presented is intended to support research and development

efforts in fields such as phytochemistry, pharmacology, and drug discovery.

IUPAC Nomenclature and CAS Number
The stereochemistry of Calamenene isomers can be complex. Based on available data, "(+)-
Calamenene" corresponds to the cis-(+)-Calamenene isomer.

IUPAC Name: (1R,4R)-1,6-dimethyl-4-propan-2-yl-1,2,3,4-tetrahydronaphthalene[1]

CAS Number: 22339-23-7[1]

It is crucial to distinguish this specific stereoisomer from other related compounds:

(-)-Calamenene (cis): (1S,4S)-1,6-dimethyl-4-propan-2-yl-1,2,3,4-tetrahydronaphthalene;

CAS Number: 483-77-2[2][3]
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trans-Calamenene: (1R,4S) or (1S,4R) isomers; CAS Number for the (1S,4R)-isomer is

73209-42-4[4][5]

Calamenene (mixed isomers): CAS Number: 6617-49-8

Physicochemical Properties
The following table summarizes the key physicochemical properties of Calamenene. Data for

specific isomers are noted where available.

Property Value Reference

Molecular Formula C₁₅H₂₂ [2]

Molecular Weight 202.34 g/mol [2]

Boiling Point 285-286 °C at 760 mmHg

Density
0.9224 g/cm³ at 20 °C (for

trans-calamenene)
[6]

Refractive Index
1.50572 at 20 °C (for trans-

calamenene)
[6]

Flash Point 125.4 °C

XLogP3 5.1 [2]

Appearance
Oily liquid (typical for

sesquiterpenoids)

Solubility
Insoluble in water; Soluble in

organic solvents like ethanol.

Experimental Protocols
Isolation of Calamenene from Essential Oils
Calamenene is a common constituent of various essential oils. A general method for its

isolation and identification involves the following steps:
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Essential Oil Extraction: The essential oil is first extracted from the plant material (e.g.,

leaves, stems, or wood) typically through steam distillation.

Gas Chromatography-Mass Spectrometry (GC-MS) Analysis: The chemical composition of

the extracted essential oil is analyzed by GC-MS to identify the presence and relative

abundance of Calamenene isomers.

GC Conditions: A typical GC program would involve an initial oven temperature of around

60°C, which is then ramped up to approximately 240°C. A non-polar or semi-polar capillary

column (e.g., HP-5MS) is commonly used for separation.

MS Conditions: The mass spectrometer is typically operated in electron ionization (EI)

mode at 70 eV. The mass spectra obtained are then compared with spectral libraries (e.g.,

NIST, Wiley) for compound identification.

Preparative Chromatography: For the isolation of a pure sample of a specific Calamenene

isomer, preparative gas chromatography or column chromatography on silica gel with a

suitable solvent system (e.g., hexane-ethyl acetate gradients) can be employed.

Synthesis of Calamenene
The total synthesis of Calamenene isomers has been reported in the literature. A

representative, though not specific for the (+)-isomer, synthetic approach for a calamenene

derivative is outlined below, based on the synthesis of (±)-cis-5-hydroxycalamenene:

Starting Material: The synthesis often begins with a substituted tetralone derivative.

Grignard Reaction: The tetralone is reacted with an isopropyl Grignard reagent

(isopropylmagnesium chloride) to introduce the isopropyl group.

Dehydration and Aromatization: The resulting alcohol is then dehydrated to form an alkene,

followed by aromatization to yield the naphthalene core structure.

Functional Group Interconversion: Subsequent steps may involve the modification of other

functional groups on the aromatic ring to arrive at the target calamenene structure.
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Purification: The final product is purified using chromatographic techniques such as column

chromatography.

Biological Activity and Mechanism of Action
Calamenene and its derivatives have been reported to exhibit a range of biological activities,

including antimicrobial and anti-inflammatory properties. The antimicrobial action is believed to

stem from the disruption of the microbial cell membrane.

Visualizations
Antimicrobial Mechanism of (+)-Calamenene
The following diagram illustrates the proposed mechanism of antimicrobial action of (+)-
Calamenene, leading to bacterial cell death.
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Caption: Proposed antimicrobial mechanism of (+)-Calamenene.

Experimental Workflow for Calamenene Identification
This diagram outlines a typical experimental workflow for the identification of Calamenene from

a natural source.
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Caption: Workflow for identifying (+)-Calamenene.

Conclusion
This technical guide provides essential information on (+)-Calamenene for the scientific

community. Accurate identification through IUPAC nomenclature and CAS numbers is

fundamental for unambiguous research. The provided data on physicochemical properties and

experimental methodologies serves as a valuable resource for further investigation into the

therapeutic potential of this and related sesquiterpenoids.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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